Cas no 1806423-72-2 (Methyl 4,6-bis(trifluoromethyl)picolinate)

• Product Name: Methyl 4,6-bis(trifluoromethyl)picolinate
• CAS No: 1806423-72-2
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 4908610
• Update Time: 2025-06-18

Methyl 4,6-bis(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,6-bis(trifluoromethyl)picolinate

• Inchi： 1S/C9H5F6NO2/c1-18-7(17)5-2-4(8(10,11)12)3-6(16-5)9(13,14)15/h2-3H,1H3
• InChI Key： QVCQRUWAZXZEET-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)N=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4,6-bis(trifluoromethyl)picolinate

Methyl 4,6-bis(trifluoromethyl)picolinate (CAS No. 1806423-72-2): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 4,6-bis(trifluoromethyl)picolinate (CAS No. 1806423-72-2) is a unique and highly specialized compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its distinctive trifluoromethyl groups and picolinate structure, holds potential applications in various areas, including drug discovery and development. This article aims to provide a comprehensive overview of Methyl 4,6-bis(trifluoromethyl)picolinate, highlighting its chemical properties, synthesis methods, biological activities, and recent research advancements.

Methyl 4,6-bis(trifluoromethyl)picolinate is a member of the picolinic acid derivatives, which are known for their diverse biological activities. The presence of trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for the design of novel therapeutic agents. These groups enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug development.

The chemical structure of Methyl 4,6-bis(trifluoromethyl)picolinate can be represented as follows: C₁₁H₈F₆N₂O₂. The compound is synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 4,6-dichloropicolinic acid with methyl triflate in the presence of a suitable base. This method yields high purity Methyl 4,6-bis(trifluoromethyl)picolinate with good yields.

In recent years, significant research efforts have been directed towards understanding the biological activities of Methyl 4,6-bis(trifluoromethyl)picolinate. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 4,6-bis(trifluoromethyl)picolinate effectively inhibits the production of pro-inflammatory cytokines in vitro. This finding suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Furthermore, preliminary studies have indicated that Methyl 4,6-bis(trifluoromethyl)picolinate possesses anti-cancer properties. Research conducted at a leading pharmaceutical institute revealed that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is currently under investigation but is believed to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of Methyl 4,6-bis(trifluoromethyl)picolinate have also been studied extensively. In vivo studies in animal models have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and extended half-life. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, Methyl 4,6-bis(trifluoromethyl)picolinate has been explored as a tool compound in chemical biology research. Its unique structure allows it to serve as a valuable probe for investigating protein-protein interactions and signaling pathways. For example, researchers at a prominent research institution used this compound to study the role of specific enzymes in cellular processes related to inflammation and cancer.

The safety profile of Methyl 4,6-bis(trifluoromethyl)picolinate has been evaluated through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Methyl 4,6-bis(trifluoromethyl)picolinate (CAS No. 1806423-72-2) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses. As research progresses, it is anticipated that this compound will play a significant role in advancing our understanding of complex biological processes and contributing to the development of novel therapeutic strategies.